molecular formula C10H7F3N2O4S B1647004 6-Trifluoromethylsulfonyloxy-8-methoxy-1,7-naphthyridine

6-Trifluoromethylsulfonyloxy-8-methoxy-1,7-naphthyridine

Cat. No.: B1647004
M. Wt: 308.24 g/mol
InChI Key: VXEYXBHQJPBEHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Trifluoromethylsulfonyloxy-8-methoxy-1,7-naphthyridine is a useful research compound. Its molecular formula is C10H7F3N2O4S and its molecular weight is 308.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7F3N2O4S

Molecular Weight

308.24 g/mol

IUPAC Name

(8-methoxy-1,7-naphthyridin-6-yl) trifluoromethanesulfonate

InChI

InChI=1S/C10H7F3N2O4S/c1-18-9-8-6(3-2-4-14-8)5-7(15-9)19-20(16,17)10(11,12)13/h2-5H,1H3

InChI Key

VXEYXBHQJPBEHH-UHFFFAOYSA-N

SMILES

COC1=C2C(=CC(=N1)OS(=O)(=O)C(F)(F)F)C=CC=N2

Canonical SMILES

COC1=C2C(=CC(=N1)OS(=O)(=O)C(F)(F)F)C=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-amino-8-methoxy-1,7-naphthyridine (19 g, 0.108 mol) in a 1:1 mixture of water and trifluoromethane sulfonic acid (380 ml) is carefully added a solution of sodium nitrite (11.2 g, 0.162 mol) in water (40 ml) at 0° C. After 1 h the cooling bath is removed and the reaction mixture stirred for an other hour at ambient temperature. Then, ethyl acetate (500 ml) is added and the solution is neutralized by adding sodium bicarbonate (4N, 1 l). The water phase is extracted again with ethyl acetate (3×500 ml). The organic solvent is evaporated and the crude product is purified by flash column chromatography on silica gel (20:3 toluene/acetone) affording the title compound. M+308; Melting point 99-101° C.
Quantity
19 g
Type
reactant
Reaction Step One
Quantity
380 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
11.2 g
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two

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